2-{[(2,5-dichlorophenyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione

• IUPAC Name: 2-[(2,5-dichlorophenyl)iminomethyl]-3-hydroxy-5-phenylcyclohex-2-en-1-one
• InChI: InChI=1S/C19H15Cl2NO2/c20-14-6-7-16(21)17(10-14)22-11-15-18(23)8-13(9-19(15)24)12-4-2-1-3-5-12/h1-7,10-11,13,23H,8-9H2
• InChI Key: NJMKVZQMCBWRDO-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C(=C1O)C=NC2=C(C=CC(=C2)Cl)Cl)C3=CC=CC=C3
• Molecular Formula: C19H15Cl2NO2
• Molecular Weight: 360.2 g/mol

Description

2-{[(2,5-dichlorophenyl)amino]methylene}-5-phenyl-1,3-cyclohexanedione, commonly known as DCPI, is a chemical compound that has been extensively studied for its potential use in scientific research. DCPI is a member of the family of cyclohexanedione derivatives, which have been shown to possess a variety of biological activities.

Scientific Research Applications

DCPI has been shown to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties. It has been studied for its potential use in the treatment of various diseases, such as arthritis, cancer, and bacterial infections. DCPI has also been used as a tool in scientific research to investigate the role of specific proteins and enzymes in various biological processes.

Mechanism of Action

The mechanism of action of DCPI is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins. For example, DCPI has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. DCPI has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression.
Biochemical and Physiological Effects
DCPI has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). DCPI has also been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, DCPI has been shown to inhibit the growth of bacterial strains, such as Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

DCPI has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. It is also stable under normal lab conditions and can be stored for extended periods of time. However, DCPI has some limitations. It is not very water-soluble, which can make it difficult to use in certain experiments. In addition, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on DCPI. One area of research is to further investigate its mechanism of action and identify specific targets for its activity. Another area of research is to explore its potential use in combination with other drugs for the treatment of various diseases. Finally, there is a need to investigate the safety and toxicity of DCPI in animal models to determine its potential for use in humans.
Conclusion
In conclusion, DCPI is a chemical compound that has been extensively studied for its potential use in scientific research. It has a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties. DCPI has been used as a tool in scientific research to investigate the role of specific proteins and enzymes in various biological processes. While it has several advantages for use in lab experiments, there are also limitations that need to be considered. Future research on DCPI should focus on further investigating its mechanism of action, exploring its potential use in combination with other drugs, and investigating its safety and toxicity in animal models.